5-bromo-4-(2-chloro-4-fluorophenoxy)-1,3-dimethyl-1H-pyrazole

• Molecular Formula: C11H9BrClFN2O
• Molecular Weight: 319.56 g/mol
• IUPAC Name: 5-bromo-4-(2-chloro-4-fluorophenoxy)-1,3-dimethylpyrazole
• InChI: InChI=1S/C11H9BrClFN2O/c1-6-10(11(12)16(2)15-6)17-9-4-3-7(14)5-8(9)13/h3-5H,1-2H3
• InChI Key: LLJUDYGESUEHFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1OC2=C(C=C(C=C2)F)Cl)Br)C

Description

5-bromo-4-(2-chloro-4-fluorophenoxy)-1,3-dimethyl-1H-pyrazole is a useful research compound. Its molecular formula is C11H9BrClFN2O and its molecular weight is 319.56 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 4-(2-chloro-4-fluorophenyoxy)-1,3-dimethyl-1H-pyrazole (i.e. the product of Step B) (680 mg, 2.82 mmol) and sodium carbonate (389 mg, 3.67 mmol) in dichloromethane (12 mL) at −40° C. was added a solution of bromine (474 mg, 2.96 mmol) in dichloromethane (1 mL). After the addition was complete, the reaction mixture temperature was maintained at about −30 to −20° C. for 5 h. The reaction mixture was diluted with dichloromethane (50 mL) and washed with water (2×10 mL), aqueous sodium chloride solution, dried over sodium sulfate, filtered and concentrated under reduced pressure to provide the title compound as a yellow solid (720 mg).